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Compound of Interest

Compound Name: Theveside

Cat. No.: B1263606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical and structural properties of

Theviridoside, an iridoid glucoside. The document details its physicochemical characteristics,

offers insights into its isolation and characterization, and explores its potential biological

activities through putative signaling pathways.

Chemical Identity and Structure
Theviridoside is an iridoid glucoside with the systematic IUPAC name methyl (1S,4aR,7aR)-4a-

hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-

yl]oxy-5,7a-dihydro-1H-cyclopenta[c]pyran-4-carboxylate[1]. Its core structure consists of a

cyclopenta[c]pyran ring system, characteristic of iridoids, attached to a glucose moiety.

Structural Features
The key structural characteristics of Theviridoside include:

An iridoid core with a cyclopenta[c]pyran skeleton.

A β-D-glucopyranosyl unit linked to the iridoid aglycone.

A methyl ester functional group.

Multiple hydroxyl groups contributing to its polarity.
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The presence of these functional groups suggests potential for various chemical modifications

and interactions with biological targets.

Physicochemical Properties
A summary of the key physicochemical properties of Theviridoside is presented in Table 1.

Property Value Source

CAS Number 23407-76-3 [1]

Molecular Formula C₁₇H₂₄O₁₁ [1]

Molecular Weight 404.37 g/mol [2][3]

Appearance Powder [1]

Canonical SMILES

COC(=O)C1=COC(C2C1(CC=

C2CO)O)OC3C(C(C(C(O3)CO

)O)O)O

[1]

InChI Key
LDBMLOLBWUOZGG-

DOFVRBEMSA-N
[1]

Experimental Data
Mass Spectrometry Data
Liquid chromatography-mass spectrometry (LC-MS) is a key analytical technique for the

characterization of Theviridoside. The following tables summarize representative mass

spectrometry data.

Table 2: LC-MS Data for Theviridoside ([M+H]⁺, Collision Energy: 20 V)
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m/z Relative Intensity

323.2001 100

218.9047 86.47

189.0514 75.39

248.9198 70.39

190.9412 56.41

Table 3: LC-MS Data for Theviridoside ([M+H]⁺, Collision Energy: 40 V)

m/z Relative Intensity

140.8956 100

134.9508 95.87

134.9577 62.55

140.8895 38.38

189.0536 35.02

Experimental Protocols
Isolation of Theviridoside from Cerbera odollam
Theviridoside has been isolated from the leaves of the "suicide tree," Cerbera odollam. While a

highly detailed, step-by-step protocol for this specific compound is not readily available in the

public domain, a general methodology for the isolation of iridoid glycosides from plant material

can be described as follows. This protocol should be adapted and optimized for the specific

source and compound.

Objective: To isolate Theviridoside from the leaves of Cerbera odollam.

Materials:

Dried and powdered leaves of Cerbera odollam.
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Solvents: Water, ethanol, methanol, ethyl acetate, n-butanol, chloroform.

Stationary phases for chromatography: Silica gel, C18 reversed-phase silica.

High-Performance Liquid Chromatography (HPLC) system with a preparative column.

Rotary evaporator.

Freeze dryer.

Procedure:

Extraction:

The dried and powdered leaf material is subjected to extraction with an aqueous or

aqueous-alcoholic solvent (e.g., 80% ethanol) at room temperature or with gentle heating.

The resulting extract is filtered and concentrated under reduced pressure using a rotary

evaporator to yield a crude extract.

Solvent Partitioning:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as ethyl acetate and n-butanol. This step aims to separate

compounds based on their polarity, with iridoid glycosides typically concentrating in the

more polar fractions (e.g., n-butanol).

Column Chromatography:

The n-butanol fraction is subjected to column chromatography on a silica gel column.

The column is eluted with a gradient of increasing polarity, typically a mixture of chloroform

and methanol.

Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify

those containing the target compound.

Preparative HPLC:
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Fractions enriched with Theviridoside are further purified using preparative reversed-

phase HPLC (RP-HPLC) on a C18 column.

A gradient of water and methanol or acetonitrile is typically used as the mobile phase.

The elution is monitored with a UV detector, and the peak corresponding to Theviridoside

is collected.

Structure Elucidation:

The purity of the isolated compound is confirmed by analytical HPLC.

The chemical structure is elucidated using spectroscopic methods, including ¹H-NMR, ¹³C-

NMR, and high-resolution mass spectrometry (HR-MS).

Putative Signaling Pathways
While direct experimental evidence detailing the specific signaling pathways modulated by

Theviridoside is limited, the anti-inflammatory activity of other iridoid glycosides suggests

potential involvement of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein

Kinase (MAPK) signaling pathways. These pathways are central to the inflammatory response.

Logical Workflow for Investigating Anti-Inflammatory
Activity
The following diagram illustrates a general experimental workflow to investigate the anti-

inflammatory effects of a compound like Theviridoside.
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Experimental Workflow for Anti-Inflammatory Activity

In Vitro Studies
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Caption: A logical workflow for in vitro assessment of Theviridoside's anti-inflammatory

potential.
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Putative NF-κB and MAPK Signaling Pathways
The following diagram illustrates the general NF-κB and MAPK signaling pathways, which are

common targets for anti-inflammatory compounds. It is hypothesized that Theviridoside may

exert its effects by modulating these pathways.
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Putative Anti-Inflammatory Signaling Pathways for Theviridoside
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Caption: A putative mechanism of Theviridoside's anti-inflammatory action via MAPK and NF-

κB pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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